Drug Testing Standards
  • Helicid
    Helicid
    • Cat. No.:
    • B031578
    • CAS No.:
    • 80154-34-3
    • Molecular Formula:
    • C₁₃H₁₆O₇
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Helicid is a β-allopyranoside originally isolated from Helicia erratica that has diverse biological activities. It reverses decreases in serum corticosterone (CORT) levels and the expression of the serotonin (5-...
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  • Terephthalic Acid
    Terephthalic Acid
    • Cat. No.:
    • B129881
    • CAS No.:
    • 100-21-0
    • Molecular Formula:
    • C8H6O4
      C8H6O4
      C6H4(COOH)2
    • Molecular Weight:
    • 166.13 g/mol
    Description
    Terephthalic acid is a white powder. (NTP, 1992)
    Terephthalic acid is a benzenedicarboxylic acid carrying carboxy groups at positions 1 and 4. One of three possible isomers of benzenedicarboxylic acid, the ot...
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  • Methyl Nicotinate
    Methyl Nicotinate
    • Cat. No.:
    • B129896
    • CAS No.:
    • 93-60-7
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    Methyl nicotinate is a member of pyridines and an aromatic carboxylic acid.
    Methyl nicotinate is the methyl ester of [DB00627] that is used as an active ingredient as a rubefacient in over-the-counter topical...
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  • Gymnemagenin
    Gymnemagenin
    • Cat. No.:
    • B129900
    • CAS No.:
    • 22467-07-8
    • Molecular Formula:
    • C30H50O6
    • Molecular Weight:
    • 506.7 g/mol
    Description
    Gymnemagenin has been reported in Gymnema sylvestre with data available.
    isolated from Gymnema sylvestre
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  • D-Tryptophan
    D-Tryptophan
    • Cat. No.:
    • B555880
    • CAS No.:
    • 153-94-6
    • Molecular Formula:
    • C11H12N2O2
    • Molecular Weight:
    • 204.22 g/mol
    Description
    D(+)-tryptophan is a white solid. (NTP, 1992)
    D-tryptophan is the D-enantiomer of tryptophan. It has a role as a bacterial metabolite. It is a tryptophan and a D-alpha-amino acid. It is a conjugate base of a ...
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  • Neohesperidin dihydrochalcone
    Neohesperidin dihydrochalcone
    • Cat. No.:
    • B1678169
    • CAS No.:
    • 20702-77-6
    • Molecular Formula:
    • C28H36O15
    • Molecular Weight:
    • 612.6 g/mol
    Description
    Neohesperidin dihydrochalcone appears as off-white crystals or powder. Insoluble in water. (NTP, 1992)
    Neohesperidin dihydrochalcone is a member of the dihydrochalcones that is 3,2',4',6'-tetrahydroxy-4-metho...
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  • Neomangiferin
    Neomangiferin
    • Cat. No.:
    • B1678171
    • CAS No.:
    • 64809-67-2
    • Molecular Formula:
    • C25H28O16
    • Molecular Weight:
    • 584.5 g/mol
    Description
    Neomangiferin is a member of xanthones.
    Neomangiferin has been reported in Anemarrhena asphodeloides and Metagentiana rhodantha with data available.
    from Anemarrhena asphodeloides;  structure in first...
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  • Neotame
    Neotame
    • Cat. No.:
    • B1678184
    • CAS No.:
    • 165450-17-9
    • Molecular Formula:
    • C20H30N2O5
    • Molecular Weight:
    • 378.5 g/mol
    Description
    Neotame is a dipeptide composed of N-(3,3-dimethylbutyl)-L-aspartic acid and methyl L-phenylalanate units joined by a peptide linkage. It has a role as an environmental contaminant, a xenobiotic and a sweetening...
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  • Nepafenac
    Nepafenac
    • Cat. No.:
    • B1678188
    • CAS No.:
    • 78281-72-8
    • Molecular Formula:
    • C15H14N2O2
    • Molecular Weight:
    • 254.28 g/mol
    Description
    Nepafenac is a monocarboxylic acid amide that is amfenac in which the carboxylic acid group has been converted into the corresponding carboxamide. It is a prodrug for amfenac, used in eye drops to treat pain and...
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  • Nepitrin
    Nepitrin
    • Cat. No.:
    • B1678194
    • CAS No.:
    • 569-90-4
    • Molecular Formula:
    • C22H22O12
    • Molecular Weight:
    • 478.4 g/mol
    Description
    Nepitrin is a member of flavonoids and a glycoside.
    Nepitrin has been reported in Centaurea jacea, Plantago asiatica, and other organisms with data available.
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